Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate

• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate
• InChI: InChI=1S/C11H15NO4/c1-2-16-11(15)8(12)5-7-3-4-9(13)10(14)6-7/h3-4,6,8,13-14H,2,5,12H2,1H3
• InChI Key: NULMGOSOSZBEQL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=C(C=C1)O)O)N

Description

Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 30 mL of EtOH at −5° C. was added, with stirring, 0.37 mL of SOCl2 slowly. The clear colorless solution was cooled to −5° C. and 1 g of L-Dopa was added. After 5 min, the resulting solution was refluxed overnight. The solution was concentrated to afford 164 as HCl salt (1.30 g, 99%). 1H NMR (DMSO): δ 1.29 (t, 3H, J=7.4 Hz), 3.03 (m, 1H), 3.15 (m, 1H), 4.21 (m, 1H), 4.27 (m, 2H), 4.35 (sl, 3H), 6.60 (d, 1H, J=7.9 Hz), 6.74 (s, 1H), 6.82 (d, 1H, J=7.9 Hz), 8.63 (s, 2H).